Cas no 59468-32-5 (3H-1,4-Benzodiazepin-2-amine, 7-ethyl-5-(2-fluorophenyl)-N-methyl-)

3H-1,4-Benzodiazepin-2-amine, 7-ethyl-5-(2-fluorophenyl)-N-methyl- structure

59468-32-5 structure

Product Name:3H-1,4-Benzodiazepin-2-amine, 7-ethyl-5-(2-fluorophenyl)-N-methyl-

CAS No:59468-32-5

Molecular Formula:C₁₈H₁₈N₃F

Molecular Weight:295.35402

CID:338593

PubChem ID:135721031

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3H-1,4-Benzodiazepin-2-amine, 7-ethyl-5-(2-fluorophenyl)-N-methyl- Properties

Names and Identifiers

- 3H-1,4-Benzodiazepin-2-amine, 7-ethyl-5-(2-fluorophenyl)-N-methyl-
- 7-ethyl-5-(2-fluorophenyl)-N-methyl-3H-1,4-benzodiazepin-2-amine
- DTXSID80516755
- 59468-32-5
- SCHEMBL7312587
- InChIKey： MRPLGXTWKFSCKZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C18H18FN3/c1-3-12-8-9-16-14(10-12)18(21-11-17(20-2)22-16)13-6-4-5-7-15(13)19/h4-10H,3,11H2,1-2H3,(H,20,22)
- SMILES： C(C1=CC2C(C3C=CC=CC=3F)=NCC(NC)=NC=2C=C1)C

Computed Properties

Exact Mass: 295.14864
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 295.14847575g/mol
Heavy Atom Count: 22
Complexity: 446
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 36.8Å²

Experimental Properties

PSA: 36.75

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